522-17-8

Deguelin

In Stock

• CAS RN:
• 522-17-8

• Formula:
• C23H22O6

• InChI:
• InChI=1S/C23H22O6/c1-23(2)8-7-12-15(29-23)6-5-13-21(24)20-14-9-17(25-3)18(26-4)10-16(14)27-11-19(20)28-22(12)13/h5-10,19-20H,11H2,1-4H3/t19-,20+/m1/s1

• InChIKey:
• ORDAZKGHSNRHTD-UXHICEINSA-N

• Rotenoids, deriving from the flavonoid family of compounds, act as chemopreventive agents that inhibit NADH:ubiquinone oxidoreductase activity and suppress phorbol ester-induced ornithine decarboxylase (ODC) activity. The rotenoid compound deguelin, originally isolated from the bark of M. sericea (Leguminosae) to be used as an insecticide and fish poison, has chemopreventive and chemosensitizing effects in models of skin, mammary, colon, and lung carcinogenesis. Deguelin inhibits cell growth (IC50 = <10-8 M), blocks PI3K/Akt activation, suppresses COX-2 expression, and induces apoptosis in premalignant and squamous human bronchial epithelial (HBE) cells without affecting normal HBE cells. At 6 mg/kg, deguelin induces Parkinson’s disease-like symptoms in rats after six days of subcutaneous infusion and therefore may also serve as a useful model for Parkinson’s disease rese...

alpha-Oxofuran-2-acetamide

In Stock

• CAS RN:
• 84522-17-8

• Formula:
• C6H5NO3

• InChI:
• InChI=1S/C6H5NO3/c7-6(9)5(8)4-2-1-3-10-4/h1-3H,(H2,7,9)

• InChIKey:
• NXZIOYYELLCYTE-UHFFFAOYSA-N

• Alpha-Oxofuran-2-acetamide is a useful research compound. Its molecular formula is C6H5NO3 and its molecular weight is 139.11 g/mol. The purity is usually 95%.

3-Bromo-4-methyl-thiobenzamide

In Stock

• CAS RN:
• 903522-17-8

• Formula:
• C8H8BrNS

• InChI:
• InChI=1S/C8H8BrNS/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,1H3,(H2,10,11)

• InChIKey:
• WVSSFWPLIXHUBF-UHFFFAOYSA-N

• 3-Bromo-4-methyl-thiobenzamide is a useful research compound. Its molecular formula is C8H8BrNS and its molecular weight is 230.12. The purity is usually 95%.

2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride

In Stock

• CAS RN:
• 1195522-17-8

• Formula:
• C6H12Cl2N2S

• InChI:
• InChI=1S/C6H10N2S.2ClH/c1-5-8-6(2-3-7)4-9-5;;/h4H,2-3,7H2,1H3;2*1H

• InChIKey:
• AJEWRWBOAQQDGM-UHFFFAOYSA-N

• 2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride is a useful research compound. Its molecular formula is C6H12Cl2N2S and its molecular weight is 215.14. The purity is usually 95%.